Cas no 2877650-34-3 (N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide)
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- F6822-3748
- N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
- 2877650-34-3
- AKOS040887416
- N-[[1-(2-Cyano-3-pyridinyl)-4-fluoro-4-piperidinyl]methyl]tetrahydro-3-furancarboxamide
-
- Inchi: 1S/C17H21FN4O2/c18-17(12-21-16(23)13-3-9-24-11-13)4-7-22(8-5-17)15-2-1-6-20-14(15)10-19/h1-2,6,13H,3-5,7-9,11-12H2,(H,21,23)
- InChI Key: FWIKHSAKCDFVEW-UHFFFAOYSA-N
- SMILES: O1CCC(C(NCC2(F)CCN(C3=CC=CN=C3C#N)CC2)=O)C1
Computed Properties
- Exact Mass: 332.16485409g/mol
- Monoisotopic Mass: 332.16485409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 78.2Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 605.5±55.0 °C(Predicted)
- pka: 14.97±0.20(Predicted)
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6822-3748-2μmol |
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide |
2877650-34-3 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3748-5μmol |
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide |
2877650-34-3 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3748-10μmol |
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide |
2877650-34-3 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3748-20μmol |
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide |
2877650-34-3 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3748-1mg |
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide |
2877650-34-3 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6822-3748-2mg |
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide |
2877650-34-3 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3748-3mg |
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide |
2877650-34-3 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3748-4mg |
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide |
2877650-34-3 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6822-3748-5mg |
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide |
2877650-34-3 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3748-10mg |
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide |
2877650-34-3 | 10mg |
$118.5 | 2023-09-07 |
N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
Research Brief on N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide (CAS: 2877650-34-3)
The compound N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide (CAS: 2877650-34-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in targeting specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, particularly in the context of neurological disorders and oncology.
Recent research has elucidated the synthetic pathways for N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide, highlighting its efficient production and scalability. The compound's structure, featuring a fluoropiperidine core and a cyanopyridine moiety, suggests high binding affinity for certain enzyme targets. Preliminary in vitro studies have demonstrated its inhibitory effects on key enzymes involved in neurodegenerative diseases, making it a potential lead compound for drug development.
In addition to its neurological applications, N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide has shown promise in oncology research. Recent findings indicate that the compound exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to its interaction with specific protein kinases that are overexpressed in malignant tissues. Further studies are underway to explore its mechanism of action and optimize its pharmacokinetic properties.
The pharmacological profile of N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide has also been investigated in preclinical models. Results suggest favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. However, challenges such as potential off-target effects and dose-dependent toxicity need to be addressed in future studies. Researchers are currently exploring structural modifications to enhance its efficacy and reduce adverse effects.
In conclusion, N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide represents a significant advancement in the field of medicinal chemistry. Its dual potential in treating neurological disorders and cancer underscores its versatility and therapeutic value. Ongoing research aims to further characterize its biological activities and translate these findings into clinical applications. The compound's unique chemical structure and promising preliminary data make it a focal point for future drug discovery efforts.
2877650-34-3 (N-{[1-(2-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)